Cas no 105628-45-3 (5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo-)

5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo- structure
105628-45-3 structure
Product Name:5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo-
CAS No:105628-45-3
MF:C12H15N5O3S
MW:309.344200372696
CID:178091
PubChem ID:3064777
Update Time:2025-04-19

5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo-
    • 2-[2-[(1-oxo-2H-isoquinolin-5-yl)sulfonylamino]ethyl]guanidine
    • 105628-45-3
    • N-(2-Guanidinoethyl)-1-hydroxy-5-isoquinolinesulfonamide
    • SCHEMBL2905720
    • 1,2-Dihydro-N-(2-((aminoiminomethyl)amino)ethyl)-1-oxo-5-isoquinolinesulfonamide
    • 5-Isoquinolinesulfonamide, 1,2-dihydro-N-(2-((aminoiminomethyl)amino)ethyl)-1-oxo-
    • DTXSID40147221
    • Inchi: 1S/C12H15N5O3S/c13-12(14)16-6-7-17-21(19,20)10-3-1-2-9-8(10)4-5-15-11(9)18/h1-5,17H,6-7H2,(H,15,18)(H4,13,14,16)
    • InChI Key: MWORFUXVBBINOC-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2C(NC=CC1=2)=O)(NCC/N=C(\N)/N)(=O)=O

Computed Properties

  • Exact Mass: 309.08956
  • Monoisotopic Mass: 309.08956
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 148
  • XLogP3: -1.2

Experimental Properties

  • Density: 1.59
  • Boiling Point: 644.2°Cat760mmHg
  • Flash Point: 343.4°C
  • Refractive Index: 1.716
  • PSA: 149.57000
  • LogP: 2.36440

5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo- Related Literature

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